Cas no 586970-55-0 (THIENO[3,2-D]PYRIMIDIN-4(1H)-ONE, 6-(3,5-DIMETHYLPHENYL)-)

THIENO[3,2-D]PYRIMIDIN-4(1H)-ONE, 6-(3,5-DIMETHYLPHENYL)- structure
586970-55-0 structure
Product Name:THIENO[3,2-D]PYRIMIDIN-4(1H)-ONE, 6-(3,5-DIMETHYLPHENYL)-
CAS No:586970-55-0
MF:C14H12N2OS
MW:256.322881698608
CID:3538045
PubChem ID:135763153
Update Time:2025-04-22

THIENO[3,2-D]PYRIMIDIN-4(1H)-ONE, 6-(3,5-DIMETHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • THIENO[3,2-D]PYRIMIDIN-4(1H)-ONE, 6-(3,5-DIMETHYLPHENYL)-
    • SCHEMBL5788555
    • 6-(3,5-dimethylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one
    • QJDFDPDHQMHXDQ-UHFFFAOYSA-N
    • 6-(3,5-dimethylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one
    • 586970-55-0
    • AO-476/43415893
    • 4-hydroxy-6-(3,5-dimethylphenyl)thieno[3,2-d]pyrimidine
    • 4hydroxy-6-(3,5-dimethylphenyl)thieno[3,2-d]pyrimidine
    • Inchi: 1S/C14H12N2OS/c1-8-3-9(2)5-10(4-8)12-6-11-13(18-12)14(17)16-7-15-11/h3-7H,1-2H3,(H,15,16,17)
    • InChI Key: QJDFDPDHQMHXDQ-UHFFFAOYSA-N
    • SMILES: S1C2C(NC=NC=2C=C1C1C=C(C)C=C(C)C=1)=O

Computed Properties

  • Exact Mass: 256.06703418Da
  • Monoisotopic Mass: 256.06703418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 69.7Ų
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